Cas no 885518-77-4 (6-Bromo-1H-indazol-4-ol)

• Product Name: 6-Bromo-1H-indazol-4-ol
• CAS No: 885518-77-4
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• MDL: MFCD07781339
• CID: 840459
• PubChem ID: 135742435
• Update Time: 2025-04-19

6-Bromo-1H-indazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1H-indazol-4-ol
• 6-bromo-1,2-dihydroindazol-4-one
• 6-Bromo-4-hydroxy (1H)indazole
• 6-Bromo-4-hydroxy-1H-indazole
• 1H-Indazol-4-ol, 6-broMo-
• P10501
• SY114572
• 885518-77-4
• PB12475
• MFCD07781339
• 6-Bromo-1,2-dihydro-4H-indazol-4-one
• AKOS016006152
• DTXSID50646154
• AMY24432
• A861836
• 6-Bromoindazol-4-ol
• FT-0765724
• 6-Bromo-4-hydroxy(1H)indazole
• DS-2518
• DB-077907
• 6-bromo-2H-indazol-4-ol

• MDL： MFCD07781339
• Inchi： 1S/C7H5BrN2O/c8-4-1-6-5(3-9-10-6)7(11)2-4/h1-3,11H,(H,9,10)
• InChI Key： WJIKHAYEKFPYDN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C=NNC=2C=1)O

Computed Properties

• Exact Mass: 211.95853g/mol
• Monoisotopic Mass: 211.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• Density: 1.941±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.4 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles